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Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
tetraoctyltin. The information is compiled to ensure the safe use of this organotin compound in
a laboratory and research setting, with a focus on quantitative data, emergency procedures,
and proper handling workflows.

Chemical and Physical Properties

Tetraoctyltin is a clear to yellow, oily liquid.[1] A summary of its key physical and chemical
properties is presented below for quick reference.
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Property Value Source(s)
Molecular Formula C32H68Sn [2]
Molecular Weight 571.6 g/mol [2]
CAS Number 3590-84-9 [2]
Appearance Off-White to Yellow Oil/Liquid [3114]
Boiling Point 268 °C at 13 hPa; 224 °Cat 1 3141
mm Hg
Density 0.98 g/cm3 at 20 °C [315]
Flash Point 102 °C to 180 °C [6][3][4]1[5]
Soluble in Chloroform,
Solubility Sparingly soluble in Ethyl (614]

Acetate. Not miscible or

difficult to mix with water.

Vapor Pressure

0 Paat25°C

[6]14]

Storage Temperature

Store below +30°C;
Recommended 2-30°C.

[6I31[7]

Toxicological Data

Organotin compounds, including tetraoctyltin, are known to have neurotoxic and immunotoxic
effects.[2] Exposure can occur through inhalation, ingestion, and dermal contact.[2]

Toxicity Data Value Species Source(s)
Oral LD50 > 4000 mg/kg Rat [31[5]
Parenteral LDLo 34 g/kg (34000 mg/kg) Mouse [6]1[4]

Note on Experimental Protocols: The detailed experimental protocols for the cited toxicity
studies (e.g., the specific methodology for the rat oral LD50 study) are not publicly available in
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the referenced safety data sheets or chemical databases. The provided data is a summary of

the results from those studies.

Hazard Identification and GHS Classification

Tetraoctyltin is classified as a hazardous substance. The GHS classification indicates several

risks associated with its handling.

Hazard Class GHS Classification

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2 / 2A
Irritation

H319: Causes serious eye

irritation

Skin Sensitization Category 1

H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity Category 3 (Respiratory
(Single Exposure) system)

H335: May cause respiratory

irritation

Hazardous to the Aquatic
. . Category 4
Environment (Chronic)

H413: May cause long lasting

harmful effects to aquatic life

Sources:[2][3][8]

Safe Handling and Personal Protective Equipment

(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimize exposure risks.

Engineering Controls

e Work in a well-ventilated area.[8]
e Use only outdoors or in a well-ventilated area.[8]

e Handle in an enclosing hood with exhaust ventilation.[9]
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[5][8]
o Skin Protection:

o Wear protective gloves (chemical-resistant).[5][10]

o Wear protective clothing. Store protective clothing separately.[10]

o Immediately remove all soiled and contaminated clothing.[10]
» Respiratory Protection:

o In case of brief exposure or low pollution, use a respiratory filter device.[10]

o For intensive or longer exposure, use a self-contained respiratory protective device.[10]

General Hygiene Measures

e Do not eat, drink, smoke, or sniff while working.[10]
o Keep away from foodstuffs, beverages, and feed.[10]
» Wash hands and face thoroughly after handling.[8]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

e Storage:
o Store in a cool, well-ventilated place.[6][8][11]
o Keep container tightly closed and dry.[8][11]

o Store locked up.[5][8]
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» Disposal:

o Dispose of contents/container in accordance with local, regional, national, and
international regulations.[5][8]

o Do not allow the product to enter drains or the sewage system.[5][10]

o Waste material must be disposed of in accordance with national and local regulations.[8]
[11]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is irregular or stops, provide artificial
respiration. Consult a doctor if complaints persist.[5][10]

» Skin Contact: Immediately remove contaminated clothing. Rinse skin with plenty of water. If
skin irritation continues, consult a doctor.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical treatment.[10]

 Ingestion: Rinse out the mouth and then drink plenty of water. If symptoms persist, consult a
doctor.[5][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: CO2, powder, or water spray. For larger fires, use water spray
or alcohol-resistant foam.[10]

o Unsuitable Extinguishing Media: Water with a full jet.[10]

e Specific Hazards: Formation of toxic gases (carbon monoxide, carbon dioxide, toxic metal
oxide smoke) is possible during heating or in case of a fire.[10]

o Protective Equipment: Wear a self-contained respiratory protective device.[10]
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear protective equipment and keep
unprotected persons away.[10]

e Environmental Precautions: Do not allow to enter sewers, surface water, or ground water.[5]
[10]

o Containment and Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite,
acid binders, universal binders, sawdust) and dispose of it as hazardous waste.[5]

Workflow for Handling a Tetraoctyltin Spill

The following diagram illustrates the logical workflow for safely managing a tetraoctyltin spill in
a laboratory setting.
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Spill Detected
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Assess Spill Size

and Immediate Risk

If Major| Spill . .
or High| Risk If Minor & Manageable Spill

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles
- Lab Coat
- Respirator (if needed)

Evacuate Immediate Area
Alert Others

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with
Absorbent Material

Absorb Spilled Material

Collect Contaminated Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste
According to Institutional
and Local Regulations
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Tetraoctyltin: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036588#safety-and-handling-precautions-for-
tetraoctyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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